Cas no 613660-31-4 (1,4-Dioxa-8-azaspiro[4.5]decane, 8-[(6-methyl-3-pyridinyl)carbonyl]-)

1,4-Dioxa-8-azaspiro[4.5]decane, 8-[(6-methyl-3-pyridinyl)carbonyl]- structure
613660-31-4 structure
Product Name:1,4-Dioxa-8-azaspiro[4.5]decane, 8-[(6-methyl-3-pyridinyl)carbonyl]-
CAS No:613660-31-4
MF:C14H18N2O3
MW:262.304323673248
CID:482154
PubChem ID:10445416
Update Time:2025-04-19

1,4-Dioxa-8-azaspiro[4.5]decane, 8-[(6-methyl-3-pyridinyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Dioxa-8-azaspiro[4.5]decane, 8-[(6-methyl-3-pyridinyl)carbonyl]-
    • 1,4-dioxa-8-azaspiro[4.5]decan-8-yl-(6-methylpyridin-3-yl)methanone
    • Z333385792
    • T6426138
    • 613660-31-4
    • AKOS027777040
    • DTXSID90440072
    • (6-Methylpyridin-3-yl)(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methanone
    • SCHEMBL5909219
    • Inchi: 1S/C14H18N2O3/c1-11-2-3-12(10-15-11)13(17)16-6-4-14(5-7-16)18-8-9-19-14/h2-3,10H,4-9H2,1H3
    • InChI Key: AJBXXRQETBVODO-UHFFFAOYSA-N
    • SMILES: O1CCOC21CCN(C(C1C=NC(C)=CC=1)=O)CC2

Computed Properties

  • Exact Mass: 262.13184
  • Monoisotopic Mass: 262.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 51.7Ų

Experimental Properties

  • PSA: 51.66
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